80517-22-2(2-Amino-4-fluorobenzonitrile)

2-Amino-4-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Amino-4-fluorobenzonitrile
- 80517-22-2
- SY004378
- FT-0649042
- CBXKVIFVKCNVGJ-UHFFFAOYSA-N
- CL8140
- SCHEMBL404482
- PS-9113
- DTXSID80433079
- 4-FLUOROANTHRANILONITRILE
- AKOS005063963
- C7H5FN2
- AM20050562
- EN300-316948
- MFCD09955451
- AC-1909
- A9956
- Benzonitrile, 2-amino-4-fluoro-
- CS-W019217
- 2-Amino-4-fluorobenzonitrile (ACI)
- 2-amino-4-fluoro-benzonitrile
- MDL： MFCD09955451
- Inchi： 1S/C7H5FN2/c8-6-2-1-5(4-9)7(10)3-6/h1-3H,10H2
- InChI Key： CBXKVIFVKCNVGJ-UHFFFAOYSA-N
- SMILES： N#CC1C(N)=CC(F)=CC=1

Computed Properties

Exact Mass: 136.043676g/mol
Surface Charge: 0
XLogP3: 1.6
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 136.043676g/mol
Monoisotopic Mass: 136.043676g/mol
Topological Polar Surface Area: 49.8Å²
Heavy Atom Count: 10
Complexity: 160
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Surface Charge: 0
Tautomer Count: nothing

Experimental Properties

Density: 1.256
Melting Point: 110-115°C
Boiling Point: 284.6°C at 760 mmHg
Flash Point: 284.672 °C at 760 mmHg
Refractive Index: 1.56
PSA: 49.81000
LogP: 1.86078

2-Amino-4-fluorobenzonitrile Security Information

Signal Word：Warning
Hazard Statement： H302+H312+H332-H315-H319-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
HazardClass：TOXIC
Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

2-Amino-4-fluorobenzonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Amino-4-fluorobenzonitrile Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-316948-10g	2-amino-4-fluorobenzonitrile	80517-22-2	95%	10g	$77.0	2023-09-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1066144-5g	2-Amino-4-fluorobenzonitrile	80517-22-2	98%	5g	￥198.00	2024-07-28
Chemenu	CM118119-5g	2-Amino-4-fluorobenzonitrile	80517-22-2	95+%	5g	$32	2022-06-10
Chemenu	CM118119-25g	2-Amino-4-fluorobenzonitrile	80517-22-2	95%+	25g	$131	2024-07-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1066144-10g	2-Amino-4-fluorobenzonitrile	80517-22-2	98%	10g	￥321.00	2024-07-28
Enamine	EN300-316948-2.5g	2-amino-4-fluorobenzonitrile	80517-22-2	95%	2.5g	$25.0	2023-09-05
Apollo Scientific	PC5484-1g	2-Amino-4-fluorobenzonitrile	80517-22-2	98%	1g	£10.00	2024-08-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A828685-1g	2-Amino-4-fluorobenzonitrile	80517-22-2	97%	1g	￥80.00	2022-09-03
Apollo Scientific	PC5484-25g	2-Amino-4-fluorobenzonitrile	80517-22-2	98%	25g	£105.00	2024-08-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A186701-500g	2-Amino-4-fluorobenzonitrile	80517-22-2	98%	500g	￥13,999.00	2021-05-21

2-Amino-4-fluorobenzonitrile Production Method

Synthetic Circuit 1

364-78-3

80517-22-2

Reaction Conditions

1.1 -
2.1 Reagents: Stannous chloride

Reference

Seven-membered heterocycles. 28. Neuroleptic piperazinyl derivatives of 10H-thieno[3,2-c][1]benzazepines and 4H-thieno[2,3-c][1]benzazepines

Hunziker, Fritz; et al, European Journal of Medicinal Chemistry, 1981, 16(5), 391-8

Synthetic Circuit 2

80517-21-1

80517-22-2

Reaction Conditions

1.1 Reagents: Stannous chloride

Reference

Seven-membered heterocycles. 28. Neuroleptic piperazinyl derivatives of 10H-thieno[3,2-c][1]benzazepines and 4H-thieno[2,3-c][1]benzazepines

Hunziker, Fritz; et al, European Journal of Medicinal Chemistry, 1981, 16(5), 391-8

Synthetic Circuit 3

1194-02-1

80517-22-2

Reaction Conditions

1.1 Reagents: Magnesate(1-), trichloro-, lithium dichlorobis(2,2,6,6-tetramethylpiperidin-1-yl… Solvents: Tetrahydrofuran ; 2 h, 0 °C
1.2 Reagents: Dilithium dichlorocyanocuprate Solvents: Tetrahydrofuran ; 30 min, -50 °C
1.3 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 30 min, -50 °C
1.4 Reagents: Chloranil Solvents: Tetrahydrofuran ; 1 h, -78 °C; -78 °C → -50 °C; 3 h, -50 °C
1.5 Reagents: Tetrabutylammonium fluoride Solvents: Diethyl ether , Tetrahydrofuran ; 10 min, 0 °C

Reference

Directed Manganation of Functionalized Arenes and Heterocycles Using tmp2Mn·2 MgCl2·4 LiCl

Wunderlich, Stefan H.; et al, Angewandte Chemie, 2009, 48(39), 7256-7260

Synthetic Circuit 4

36282-26-5

80517-22-2

Reaction Conditions

1.1 Reagents: Ammonium carbonate , 1,8-Diazabicyclo[5.4.0]undec-7-ene , Potassium bromide Catalysts: Nickel acetate , 4,4′-Dimethyl-2,2′-bipyridine Solvents: Tetrahydrofuran , Dimethylacetamide ; 36 h, 85 °C

Reference

Photochemical Synthesis of Anilines via Ni-Catalyzed Coupling of Aryl Halides with Ammonium Salts

Song, Geyang; et al, ACS Catalysis, 2022, 12(24), 15590-15599

2-Amino-4-fluorobenzonitrile Raw materials

2-Amino-4-fluorobenzonitrile Preparation Products

2-Amino-4-fluorobenzonitrile (80517-22-2)

2-Amino-4-fluorobenzonitrile Related Literature

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4. C2-Alkenylation of N-heteroaromatic compounds via Brønsted acid catalysis†

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5. Augmented polyhydrazone formation in water by template-assisted polymerization using dual-purpose supramolecular templates†

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7. Bonding of microfluidic devices fabricated in polycarbonate†

D. Ogończyk,J. Węgrzyn,P. Jankowski,B. Dąbrowski,P. Garstecki Lab Chip, 2010,10, 1324-1327
8. Cementitious materials modified with hematite nanoparticles for enhanced cement hydration and uranium immobilization

Bo Cao,Shuai Fan,Xiaoyin Tan,Yandi Hu Environ. Sci.: Nano, 2017,4, 1670-1681
9. Characterization of ion-irradiated poly-l-lactic acid using nano-cutting

T. Yotoriyama,I. Nishiyama,Y. Suzuki,A. Goto,Y. Nagashima,T. Hyodo Phys. Chem. Chem. Phys., 2014,16, 26991-26996
10. Au-nanoparticles-decorated Sb2S3 nanowire-based flexible ultraviolet/visible photodetectors†

Tao Luo,Zheng Lou J. Mater. Chem. C, 2017,5, 3330-3335

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles